Cas no 111964-49-9 (1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one)

1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one structure
111964-49-9 structure
Product Name:1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one
CAS No:111964-49-9
MF:C9H13NO
MW:151.205622434616
CID:1099163
PubChem ID:11457783
Update Time:2025-04-20

1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one
    • 1,6,7,8,9,9a-hexahydroquinolizin-4-one
    • 4H-Quinolizin-4-one, 1,6,7,8,9,9a-hexahydro-
    • 111964-49-9
    • DTXSID70466437
    • Inchi: 1S/C9H13NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h3,6,8H,1-2,4-5,7H2
    • InChI Key: NYSKOVUSWSJZOY-UHFFFAOYSA-N
    • SMILES: O=C1C=CCC2CCCCN21

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.